Methyl (4-chloro-2-vinylphenyl)acetate

• Molecular Formula: C11H11ClO2
• Molecular Weight: 210.65 g/mol
• IUPAC Name: methyl 2-(4-chloro-2-ethenylphenyl)acetate
• InChI: InChI=1S/C11H11ClO2/c1-3-8-6-10(12)5-4-9(8)7-11(13)14-2/h3-6H,1,7H2,2H3
• InChI Key: FNGCXELECAXIJV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1)Cl)C=C
• CAS No.: 936098-40-7

Description

Methyl (4-chloro-2-vinylphenyl)acetate is an organic compound with the molecular formula C11H11ClO2 It is a derivative of phenylacetic acid, where the phenyl ring is substituted with a chlorine atom at the 4-position and a vinyl group at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Methyl (4-chloro-2-vinylphenyl)acetate typically involves the esterification of 4-chloro-2-vinylphenylacetic acid with methanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods: On an industrial scale, the production of this compound can be achieved through a similar esterification process, but with optimized conditions for large-scale synthesis. This may include the use of continuous flow reactors and more efficient catalysts to increase yield and reduce production costs .

Chemical Reactions Analysis

Types of Reactions: Methyl (4-chloro-2-vinylphenyl)acetate can undergo various chemical reactions, including:

Oxidation: The vinyl group can be oxidized to form corresponding epoxides or diols.

Reduction: The ester group can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as m-chloroperbenzoic acid (m-CPBA) for epoxidation.

Reduction: Lithium aluminum hydride (LiAlH4) for ester reduction.

Substitution: Sodium methoxide (NaOMe) for nucleophilic substitution.

Major Products:

Oxidation: Epoxides or diols.

Reduction: Alcohols.

Substitution: Various substituted phenylacetates depending on the nucleophile used

Scientific Research Applications

Methyl (4-chloro-2-vinylphenyl)acetate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development due to its structural similarity to other pharmacologically active compounds.

Industry: Utilized in the production of specialty chemicals and materials